Cas no 2138199-92-3 (N-(1-cyclobutyl-1H-pyrazol-4-yl)-1-methylcyclopropane-1-carboxamide)

• Product Name: N-(1-cyclobutyl-1H-pyrazol-4-yl)-1-methylcyclopropane-1-carboxamide
• CAS No: 2138199-92-3
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5891046
• PubChem ID: 165447512
• Update Time: 2025-10-19

N-(1-cyclobutyl-1H-pyrazol-4-yl)-1-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclobutyl-1H-pyrazol-4-yl)-1-methylcyclopropane-1-carboxamide
• 2138199-92-3
• EN300-702291

• Inchi： 1S/C12H17N3O/c1-12(5-6-12)11(16)14-9-7-13-15(8-9)10-3-2-4-10/h7-8,10H,2-6H2,1H3,(H,14,16)
• InChI Key： WHLHBDSENGGHKZ-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC1)NC1C=NN(C=1)C1CCC1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(1-cyclobutyl-1H-pyrazol-4-yl)-1-methylcyclopropane-1-carboxamide

Introduction to N-(1-cyclobutyl-1H-pyrazol-4-yl)-1-methylcyclopropane-1-carboxamide (CAS No. 2138199-92-3)

N-(1-cyclobutyl-1H-pyrazol-4-yl-1-methylcyclopropane-1-carboxamide) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138199-92-3, represents a unique structural motif that combines cyclobutyl, pyrazole, and cyclopropane moieties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of N-(1-cyclobutyl-1H-pyrazol-4-yl-1-methylcyclopropane-1-carboxamide) contribute to its potential biological activity. The presence of the cyclobutyl group introduces rigidity to the molecule, which can enhance binding affinity to biological targets. Additionally, the pyrazole ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with various biological receptors. The cyclopropane moiety further adds to the molecular complexity, potentially influencing the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of cyclobutyl and pyrazole in N-(1-cyclobutyl-1H-pyrazol-4-yl-1-methylcyclopropane-1-carboxamide) aligns with this trend, as these structural elements have been shown to exhibit a range of biological activities. For instance, pyrazole derivatives have been reported to possess anti-inflammatory, antiviral, and anticancer properties, while cyclobutyl-containing compounds have demonstrated potential in pain management and central nervous system (CNS) disorders.

The synthesis of N-(1-cyclobutyl-1H-pyrazol-4-yl-1-methylcyclopropane-1-carboxamide) involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the cyclopropane ring, followed by the introduction of the pyrazole moiety and subsequent functionalization to achieve the desired carboxamide group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to streamline the synthesis and improve efficiency.

One of the most compelling aspects of N-(1-cyclobutyl-1H-pyrazol-4-yl-1-methylcyclopropane-1-carboxamide) is its potential as a lead compound for drug development. Preclinical studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For example, it has been hypothesized that the pyrazole ring could interact with enzymes such as kinases or phosphodiesterases, which are often implicated in cancer and inflammatory diseases. Additionally, the cyclobutyl group may enhance binding stability by providing a rigid scaffold that fits well within the active site of target proteins.

The pharmacological profile of N-(1-cyclobutyl-1H-pyrazol-4-yl-1-methylcyclopropane-1-carboxamide) is still under investigation, but preliminary data suggest that it may possess desirable properties such as high selectivity and low toxicity. These characteristics are crucial for developing safe and effective therapeutic agents. Further studies are needed to fully elucidate its mechanism of action and assess its potential for treating specific diseases.

In conclusion, N-(1-cyclobutyl-1H-pyrazol-4-yl-1-methylcyclopropane-1-carboxamide) (CAS No. 2138199-92-3) is a promising compound with unique structural features that make it an attractive candidate for pharmaceutical research. Its combination of cyclobutyl, pyrazole, and cyclopropane moieties offers potential therapeutic benefits across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation drugs.